Cas no 1934461-38-7 (2-(prop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(prop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 1934461-38-7
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 5716467
• PubChem ID: 130663605
• Update Time: 2025-07-19

2-(prop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619426
• 2-(Prop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde
• 1934461-38-7
• 7-Oxabicyclo[2.2.1]heptane-2-carboxaldehyde, 2-(2-propen-1-yl)-
• 2-(prop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

• Inchi： 1S/C10H14O2/c1-2-5-10(7-11)6-8-3-4-9(10)12-8/h2,7-9H,1,3-6H2
• InChI Key： XXDJMOVWCUOGCG-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C=O)(CC=C)C2

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 238.6±13.0 °C(Predicted)

Additional information on 2-(prop-2-en-1-yl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

Introduction to 2-(prop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 1934461-38-7)

2-(prop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde, identified by its CAS number 1934461-38-7, is a structurally intriguing compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bicyclic aldehyde features a unique combination of a cycloalkane ring system and an aldehyde functional group, making it a versatile intermediate for synthetic applications and potential drug development.

The molecular framework of this compound consists of a bicyclo[2.2.1]heptane core, which is a seven-membered ring system containing two bridgehead carbons and one non-branched carbon. This specific bicyclic structure imparts unique steric and electronic properties, which can be exploited in the design of bioactive molecules. The presence of an aldehyde group at the 2-position and an allyl group at the 6-position further enhances its reactivity, allowing for diverse chemical transformations.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. The bicyclo[2.2.1]heptane scaffold has been extensively studied due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. Researchers have explored various derivatives of this scaffold, aiming to identify compounds with improved biological activity and reduced toxicity.

The aldehyde functionality in 2-(prop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde serves as a critical handle for further functionalization through condensation reactions, such as the formation of Schiff bases or imines. These reactions are particularly valuable in medicinal chemistry, as they allow for the creation of complex molecules with enhanced binding affinity to biological targets. Additionally, the allyl group provides opportunities for cross-coupling reactions, including Suzuki-Miyaura and Heck couplings, which are widely used in the synthesis of complex organic molecules.

Recent studies have highlighted the importance of bicyclic aldehydes in the development of novel therapeutic agents. For instance, derivatives of bicyclo[2.2.1]heptane have been investigated for their potential antimicrobial and anti-inflammatory properties. The structural features of these compounds contribute to their ability to interact with biological targets, leading to desirable pharmacological effects. The specific arrangement of atoms in CAS No. 1934461-38-7 may contribute to its unique reactivity and biological profile, making it a valuable building block for drug discovery efforts.

The synthesis of 2-(prop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the preparation of a suitable precursor, followed by cyclization and functional group interconversion steps to achieve the desired product. Advanced computational methods have also been employed to guide the synthesis, predicting optimal reaction conditions and minimizing trial-and-error approaches.

The compound's reactivity makes it a promising candidate for further exploration in various chemical transformations. For example, it can be used as a precursor in the synthesis of more complex heterocycles by undergoing ring-opening reactions or rearrangements under controlled conditions. These transformations are crucial for expanding the chemical space available for drug discovery and materials science applications.

In conclusion, CAS No. 1934461-38-7, or 2-(prop-2-en-1-yl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde, represents a structurally fascinating compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique molecular architecture and reactivity make it an attractive intermediate for the development of novel bioactive molecules. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.